Cas no 392326-76-0 (4-(piperidine-1-sulfonyl)-N-{4'-4-(piperidine-1-sulfonyl)benzamido-1,1'-biphenyl-4-yl}benzamide)

• Product Name: 4-(piperidine-1-sulfonyl)-N-{4'-4-(piperidine-1-sulfonyl)benzamido-1,1'-biphenyl-4-yl}benzamide
• CAS No: 392326-76-0
• MF: C₃₆H₃₈N₄O₆S₂
• MW: 686.8
• CID: 6584031
• PubChem ID: 3544246
• Update Time: 2025-05-25

4-(piperidine-1-sulfonyl)-N-{4'-4-(piperidine-1-sulfonyl)benzamido-1,1'-biphenyl-4-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(piperidine-1-sulfonyl)-N-{4'-4-(piperidine-1-sulfonyl)benzamido-1,1'-biphenyl-4-yl}benzamide
• N,N-([1,1-biphenyl]-4,4-diyl)bis(4-(piperidin-1-ylsulfonyl)benzamide)
• Benzamide, N,N'-[1,1'-biphenyl]-4,4'-diylbis[4-(1-piperidinylsulfonyl)- (9CI)
• F0447-0369
• N,N'-([1,1'-biphenyl]-4,4'-diyl)bis(4-(piperidin-1-ylsulfonyl)benzamide)
• 4-piperidin-1-ylsulfonyl-N-[4-[4-[(4-piperidin-1-ylsulfonylbenzoyl)amino]phenyl]phenyl]benzamide
• 4-(piperidine-1-sulfonyl)-N-{4'-[4-(piperidine-1-sulfonyl)benzamido]-[1,1'-biphenyl]-4-yl}benzamide
• 392326-76-0
• AKOS024577839

• Inchi： 1S/C36H39N4O6S2/c41-34(30-12-16-32(17-13-30)47(43,44)39-24-6-2-7-25-39)37-36(22-20-29(21-23-36)28-10-4-1-5-11-28)38-35(42)31-14-18-33(19-15-31)48(45,46)40-26-8-3-9-27-40/h1,4-5,10-23H,2-3,6-9,24-27H2,(H,37,41)(H,38,42)
• InChI Key： UVMMRQSGHZRWEL-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)=CC=C(NC(=O)C2=CC=C(S(N3CCCCC3)(=O)=O)C=C2)(NC(=O)C2=CC=C(S(N3CCCCC3)(=O)=O)C=C2)C=C1

Computed Properties

• Exact Mass: 686.22327729g/mol
• Monoisotopic Mass: 686.22327729g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 48
• Rotatable Bond Count: 9
• Complexity: 1170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 150Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-(piperidine-1-sulfonyl)-N-{4'-4-(piperidine-1-sulfonyl)benzamido-1,1'-biphenyl-4-yl}benzamide

Introduction to Compound CAS No. 392326-76-0: 4-(Piperidine-1-Sulfonyl)-N-{4'-4-(Piperidine-1-Sulfonyl)Benzamido-1,1'-Biphenyl-4-Yl}Benzamide

Compound CAS No. 392326-76-0, also known as 4-(Piperidine-1-Sulfonyl)-N-{4'-4-(Piperidine-1-Sulfonyl)Benzamido-1,1'-Biphenyl-4-Yl}Benzamide, is a highly specialized organic compound with significant potential in the fields of pharmacology and materials science. This compound is characterized by its complex structure, which includes a biphenyl core substituted with piperidine sulfonyl groups and benzamide functionalities. The presence of these functional groups imparts unique chemical and biological properties, making it a subject of interest in contemporary research.

The biphenyl moiety in this compound serves as a rigid and planar scaffold, which is often exploited in drug design to enhance molecular stability and bioavailability. The piperidine sulfonyl groups attached to the biphenyl ring contribute to the compound's hydrophilicity, potentially improving its solubility in aqueous environments. This feature is particularly advantageous in pharmaceutical applications where solubility is a critical factor for drug efficacy.

Recent studies have highlighted the potential of 4-(Piperidine-1-Sulfonyl)-N-{4'-4-(Piperidine-1-Sulfonyl)Benzamido-1,1'-Biphenyl-4-Yl}Benzamide as a candidate for targeted drug delivery systems. Researchers have demonstrated that the compound's structure can be modified to incorporate specific ligands, enabling it to bind selectively to certain receptors or enzymes. This selectivity is crucial for developing drugs with high efficacy and minimal side effects.

In addition to its pharmacological applications, this compound has shown promise in the development of advanced materials. Its rigid structure and functional groups make it a potential candidate for use in self-assembling monolayers and nanoparticle synthesis. These applications are particularly relevant in the field of nanotechnology, where precise control over molecular architecture is essential for creating materials with tailored properties.

The synthesis of CAS No. 392326-76-0 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the biphenyl core through coupling reactions and the subsequent introduction of the piperidine sulfonyl and benzamide groups via nucleophilic substitution and amidation reactions. The optimization of these steps has been a focus of recent research, with studies exploring the use of environmentally friendly catalysts to enhance reaction efficiency and reduce waste.

From an analytical standpoint, this compound has been extensively characterized using advanced spectroscopic techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These analyses have provided valuable insights into its molecular geometry, electronic properties, and crystalline structure. Such detailed characterization is essential for understanding the compound's behavior in various chemical and biological systems.

One of the most exciting developments involving this compound is its application in enzyme inhibition studies. Researchers have found that certain derivatives of CAS No. 392326-76-0 exhibit potent inhibitory activity against key enzymes involved in metabolic pathways. This discovery opens up new avenues for developing therapeutic agents targeting conditions such as inflammation, cancer, and neurodegenerative diseases.

In conclusion, CAS No. 392326-76-0: 4-(Piperidine-1-Sulfonyl)-N-{4'-4-(Piperidine-1-Sulfonyl)Benzamido-1,1'-Biphenyl-4-Yl}Benzamide represents a cutting-edge compound with multifaceted applications across various scientific disciplines. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for advancing both pharmacological research and materials science.